(E)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxo-3-(m-tolyl)propanenitrile

• IUPAC Name: (Z)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)-3-(3-methylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H15N3O/c1-12-6-5-7-13(10-12)17(22)14(11-19)18-20-15-8-3-4-9-16(15)21(18)2/h3-10,22H,1-2H3/b17-14-
• InChI Key: WGPWHOWNIRIANM-VKAVYKQESA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=C(C#N)C2=NC3=CC=CC=C3N2C)O
• Isomeric SMILES: CC1=CC(=CC=C1)/C(=C(\C#N)/C2=NC3=CC=CC=C3N2C)/O
• Molecular Formula: C18H15N3O
• Molecular Weight: 289.3 g/mol

Description

(E)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxo-3-(m-tolyl)propanenitrile is a useful research compound. Its molecular formula is C18H15N3O and its molecular weight is 289.338. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Derivatives

A study highlighted the facile synthesis of bis(2-(1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile) derivatives, incorporating a thieno[2,3-b]thiophene moiety. These compounds, synthesized via a versatile and readily accessible method, could have implications for materials science and organic electronics due to the unique electronic properties of the thieno[2,3-b]thiophene moiety (Mabkhot, Kheder, & Al-Majid, 2010).

Corrosion Inhibition

Benzimidazole derivatives, closely related to the specified compound, have been studied for their corrosion inhibition properties . For instance, derivatives have been assessed for their ability to inhibit mild steel corrosion in sulphuric acid, showcasing their potential as effective corrosion inhibitors. This application is crucial for extending the lifespan of metals in industrial settings (Ammal, Prajila, & Joseph, 2018).

Catalysis

N-heterocyclic carbenes, a category to which the compound may serve as a precursor, have demonstrated efficacy as catalysts in transesterification/acylation reactions. These findings suggest potential applications in synthetic organic chemistry, particularly in the synthesis of esters from alcohols and acylating agents (Grasa, Kissling, & Nolan, 2002).

Fluorescent Materials

Research into compounds bearing a (benz)imidazole moiety for the synthesis of fluorescent materials has been conducted. These materials exhibit intense blue fluorescence and high quantum yield, indicating their potential use in sensing, imaging, and optical devices (Boulebd et al., 2018).

Anticancer Activity

Metal complexes with substituted benzimidazole ligands have been synthesized and tested for their cytotoxic activity against breast cancer cell lines. Some of these complexes showed remarkable activity, suggesting the therapeutic potential of benzimidazole derivatives in cancer treatment (El-Seidy et al., 2013).